2,6-diamino-4-(1-phenylethyl)-4H-thiopyran-3,5-dicarbonitrile

• Molecular Formula: C15H14N4S
• Molecular Weight: 282.4g/mol
• IUPAC Name: 2,6-diamino-4-(1-phenylethyl)-4H-thiopyran-3,5-dicarbonitrile
• InChI: InChI=1S/C15H14N4S/c1-9(10-5-3-2-4-6-10)13-11(7-16)14(18)20-15(19)12(13)8-17/h2-6,9,13H,18-19H2,1H3
• InChI Key: NOCKQMOIGSIBGQ-UHFFFAOYSA-N
• SMILES: CC(C1C(=C(SC(=C1C#N)N)N)C#N)C2=CC=CC=C2

Description

2,6-diamino-4-(1-phenylethyl)-4H-thiopyran-3,5-dicarbonitrile is an organosulfur heterocyclic compound and a nitrile.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Cross Recyclization for Derivative Formation : 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles undergo cross recyclization, yielding various derivatives like substituted 2-thioxo-hexahydroquinoline-3-carbonitriles and tetrahydroquinoline-3-carbonitriles. This process is significant for the synthesis of complex organic compounds (Dyachenko & Dyachenko, 2008).

• Synthesis with Nanomagnetic Catalysts : Utilizing nanomagnetic NH2.MIL-101(Fe)/ED as a catalyst, an efficient one-pot procedure for synthesizing 2,6-diamino-4-Aryl-4H-Thiopyran-3,5-dicarbonitrile derivatives is reported. This illustrates the compound's role in facilitating advanced catalytic processes (Moghaddam et al., 2022).

Molecular Structure Analysis

• X-Ray Analysis for Structure Elucidation : The structures of various derivatives synthesized from 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles are often confirmed using X-ray crystallography, demonstrating the compound's role in the development of new molecular structures (Dyachenko & Dyachenko, 2008).

Heterocyclic Chemistry

• Formation of Novel Heterocyclic Compounds : The reaction of 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles with various agents leads to the formation of different heterocyclic compounds. This highlights its importance in the synthesis of heterocyclic chemistry, a crucial area in medicinal chemistry (Dyachenko & Dyachenko, 2007).

Drug Discovery and Development

• Reactions for Potential Drug Targets : The reactions of derivatives of 2,6-diamino-4H-thiopyran-3,5-dicarbonitriles are analyzed for their potential in drug discovery. For instance, studies involve quantum-chemical modeling and in silico predictive analysis for potential protein targets (Dotsenko et al., 2021).